Cas no 1443979-57-4 (1,3-diethyl 2-(2-chloro-4-nitrobenzoyl)propanedioate)

• Product Name: 1,3-diethyl 2-(2-chloro-4-nitrobenzoyl)propanedioate
• CAS No: 1443979-57-4
• MF: C₁₄H₁₄ClNO₇
• MW: 343.716463565826
• CID: 5577354
• PubChem ID: 71758545
• Update Time: 2025-10-22

1,3-diethyl 2-(2-chloro-4-nitrobenzoyl)propanedioate Chemical and Physical Properties

Names and Identifiers

• 1,3-diethyl 2-(2-chloro-4-nitrobenzoyl)propanedioate
• Propanedioic acid, 2-(2-chloro-4-nitrobenzoyl)-, 1,3-diethyl ester

• Inchi： 1S/C14H14ClNO7/c1-3-22-13(18)11(14(19)23-4-2)12(17)9-6-5-8(16(20)21)7-10(9)15/h5-7,11H,3-4H2,1-2H3
• InChI Key： FACUTGGVJXDNFC-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C(=O)C1=CC=C([N+]([O-])=O)C=C1Cl)C(OCC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1,3-diethyl 2-(2-chloro-4-nitrobenzoyl)propanedioate

Comprehensive Guide to 1,3-Diethyl 2-(2-Chloro-4-Nitrobenzoyl)Propanedioate (CAS No. 1443979-57-4)

1,3-Diethyl 2-(2-chloro-4-nitrobenzoyl)propanedioate (CAS No. 1443979-57-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro-nitrobenzoyl moiety, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound’s CAS number 1443979-57-4 serves as a critical identifier in regulatory and commercial databases. Its systematic name, 1,3-diethyl 2-(2-chloro-4-nitrobenzoyl)propanedioate, highlights its ester-functionalized backbone, which is pivotal for reactions like Michael additions or nucleophilic substitutions. This versatility aligns with current trends in green chemistry and sustainable synthesis, where efficient intermediates reduce waste and energy consumption.

In recent years, the demand for high-purity chemical intermediates like 1443979-57-4 has surged, driven by advancements in AI-driven drug design and precision agriculture. Users frequently search for terms such as "synthesis of nitrobenzoyl derivatives" or "applications of propanedioate esters," reflecting its relevance in cutting-edge research. The compound’s stability under mild conditions also makes it a candidate for flow chemistry processes, a hot topic in industrial optimization.

From a technical perspective, 1,3-diethyl 2-(2-chloro-4-nitrobenzoyl)propanedioate exhibits notable solubility in polar organic solvents, facilitating its use in catalytic reactions. Its nitro group offers opportunities for further functionalization, a feature exploited in heterocyclic compound synthesis. These attributes are frequently discussed in forums on medicinal chemistry and crop protection, addressing user queries about "building blocks for bioactive molecules."

Quality control is paramount for CAS No. 1443979-57-4, with analytical techniques like HPLC and NMR ensuring batch consistency. This aligns with the growing emphasis on traceability and regulatory compliance in chemical supply chains. Searches for "specifications of 1443979-57-4" or "suppliers of chloro-nitrobenzoyl esters" underscore its commercial significance.

In conclusion, 1,3-diethyl 2-(2-chloro-4-nitrobenzoyl)propanedioate represents a convergence of innovation and practicality. Its role in R&D pipelines and alignment with sustainable chemistry trends ensure its continued prominence. For researchers exploring multi-step synthesis or functional materials, this compound offers a robust platform for diverse applications.